Cas no 1215986-76-7 (2-(2,5-dimethylmorpholin-4-yl)methylbenzoic acid)

• Product Name: 2-(2,5-dimethylmorpholin-4-yl)methylbenzoic acid
• CAS No: 1215986-76-7
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• CID: 5969408
• PubChem ID: 43544786
• Update Time: 2025-05-19

2-(2,5-dimethylmorpholin-4-yl)methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-dimethylmorpholin-4-yl)methylbenzoic acid
• 1215986-76-7
• EN300-1197104
• 2-[(2,5-dimethylmorpholin-4-yl)methyl]benzoic acid

• Inchi： 1S/C14H19NO3/c1-10-9-18-11(2)7-15(10)8-12-5-3-4-6-13(12)14(16)17/h3-6,10-11H,7-9H2,1-2H3,(H,16,17)
• InChI Key： LWTLJSMFLHNENP-UHFFFAOYSA-N
• SMILES： O1CC(C)N(CC2C=CC=CC=2C(=O)O)CC1C

Computed Properties

• Exact Mass: 249.13649347g/mol
• Monoisotopic Mass: 249.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 49.8Ų

Additional information on 2-(2,5-dimethylmorpholin-4-yl)methylbenzoic acid

Introduction to 2-(2,5-Dimethylmorpholin-4-yl)methylbenzoic Acid (CAS No. 1215986-76-7)

2-(2,5-Dimethylmorpholin-4-yl)methylbenzoic acid (CAS No. 1215986-76-7) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which combines a benzoic acid moiety with a dimethylmorpholine substituent. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 2-(2,5-dimethylmorpholin-4-yl)methylbenzoic acid consists of a benzene ring with a carboxylic acid group attached at the para position. The morpholine ring, substituted with two methyl groups at the 2 and 5 positions, is linked to the benzene ring via a methylene bridge. This arrangement provides the compound with enhanced solubility and stability, which are crucial factors in its potential therapeutic applications.

Recent studies have highlighted the pharmacological potential of 2-(2,5-dimethylmorpholin-4-yl)methylbenzoic acid. One notable area of research is its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, this compound has shown promising results as an inhibitor of histone deacetylases (HDACs), which are implicated in the regulation of gene expression and have been linked to several diseases, including cancer and neurodegenerative disorders.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the effects of 2-(2,5-dimethylmorpholin-4-yl)methylbenzoic acid on HDAC activity. The results demonstrated that this compound effectively inhibited HDACs, leading to altered gene expression profiles that were associated with reduced cell proliferation and increased apoptosis in cancer cell lines. These findings suggest that 2-(2,5-dimethylmorpholin-4-yl)methylbenzoic acid could be a potential lead compound for the development of novel anticancer therapies.

Beyond its role as an HDAC inhibitor, 2-(2,5-dimethylmorpholin-4-yl)methylbenzoic acid has also been explored for its anti-inflammatory properties. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Research has shown that this compound can modulate the expression of pro-inflammatory cytokines and reduce oxidative stress, thereby mitigating the inflammatory response.

A study conducted by a team at the University of California found that 2-(2,5-dimethylmorpholin-4-yl)methylbenzoic acid significantly reduced levels of interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in both in vitro and in vivo models of inflammation. These findings highlight the potential of this compound as a therapeutic agent for managing inflammatory conditions.

The safety profile of 2-(2,5-dimethylmorpholin-4-yl)methylbenzoic acid is another critical aspect that has been extensively studied. Preclinical toxicity assessments have indicated that this compound exhibits low toxicity at therapeutic doses. Animal studies have shown no significant adverse effects on major organs or physiological parameters, suggesting that it is well-tolerated and safe for further clinical evaluation.

In addition to its pharmacological properties, the synthetic accessibility of 2-(2,5-dimethylmorpholin-4-yl)methylbenzoic acid is an important consideration for its practical application in drug development. The compound can be synthesized through well-established organic synthesis routes, making it feasible for large-scale production. This synthetic flexibility allows for the exploration of structural modifications to optimize its pharmacological profile and enhance its therapeutic potential.

The future prospects for 2-(2,5-dimethylmorpholin-4-yl)methylbenzoic acid are promising. Ongoing research aims to further elucidate its mechanisms of action and evaluate its efficacy in various disease models. Clinical trials are expected to provide valuable insights into its safety and effectiveness in human subjects. As the understanding of this compound continues to evolve, it holds significant potential as a novel therapeutic agent for treating a range of diseases.

In conclusion, 2-(2,5-dimethylmorpholin-4-yl)methylbenzoic acid (CAS No. 1215986-76-7) is a versatile organic compound with diverse pharmacological activities. Its unique chemical structure and favorable biological properties make it an attractive candidate for drug discovery and development. Continued research into this compound will likely uncover new applications and contribute to advancements in medicinal chemistry and pharmaceutical science.